Cas no 2172533-73-0 (4-(5-fluoropyridin-3-yl)pyrrolidin-3-ol)

• Product Name: 4-(5-fluoropyridin-3-yl)pyrrolidin-3-ol
• CAS No: 2172533-73-0
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• CID: 6507636
• PubChem ID: 165588148
• Update Time: 2025-07-21

4-(5-fluoropyridin-3-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(5-fluoropyridin-3-yl)pyrrolidin-3-ol
• EN300-1625498
• 2172533-73-0

• Inchi： 1S/C9H11FN2O/c10-7-1-6(2-11-3-7)8-4-12-5-9(8)13/h1-3,8-9,12-13H,4-5H2
• InChI Key： KIDJZHPRQGUNSU-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C1CNCC1O

Computed Properties

• Exact Mass: 182.08554114g/mol
• Monoisotopic Mass: 182.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 45.2Ų

Additional information on 4-(5-fluoropyridin-3-yl)pyrrolidin-3-ol

Professional Introduction to 4-(5-fluoropyridin-3-yl)pyrrolidin-3-ol (CAS No. 2172533-73-0)

4-(5-fluoropyridin-3-yl)pyrrolidin-3-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2172533-73-0, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a 5-fluoropyridine moiety and a pyrrolidin-3-ol backbone imparts distinct chemical and biological characteristics, making it a valuable scaffold for designing novel therapeutic agents.

The structural composition of 4-(5-fluoropyridin-3-yl)pyrrolidin-3-ol encompasses a fluorinated pyridine ring connected to a pyrrolidine ring with an hydroxyl group at the third position. This configuration allows for diverse interactions with biological targets, including enzymes and receptors, which are pivotal in modulating various physiological pathways. The fluorine atom in the pyridine ring enhances the compound's lipophilicity and metabolic stability, attributes that are often sought after in drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). 4-(5-fluoropyridin-3-yl)pyrrolidin-3-ol has emerged as a promising candidate in this domain due to its ability to disrupt key PPIs involved in diseases such as cancer and inflammatory disorders. Studies have demonstrated that the compound can interact with specific residues on target proteins, thereby modulating their activity. This capability makes it an attractive molecule for further exploration in the development of targeted therapies.

The pharmaceutical industry has been increasingly leveraging computational chemistry and high-throughput screening (HTS) techniques to identify novel bioactive compounds. 4-(5-fluoropyridin-3-yl)pyrrolidin-3-ol has been subjected to rigorous computational studies to elucidate its binding modes with potential targets. These studies have provided insights into the compound's binding affinity and selectivity, which are critical parameters for evaluating its therapeutic potential. The computational models have also helped in optimizing the molecular structure to enhance its pharmacokinetic properties.

Preclinical studies have been conducted to assess the safety and efficacy of 4-(5-fluoropyridin-3-yl)pyrrolidin-3-ol in various disease models. Initial findings suggest that the compound exhibits promising anti-inflammatory and antitumor activities. The hydroxyl group in the pyrrolidine ring has been identified as a key pharmacophore, contributing to its biological activity. Further investigations are underway to explore the mechanisms through which this compound exerts its effects, with a focus on identifying downstream signaling pathways involved.

The synthesis of 4-(5-fluoropyridin-3-yl)pyrrolidin-3-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound. The development of efficient synthetic routes is essential for scaling up production and making this compound more accessible for further research.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacological properties, including bioavailability, metabolic stability, and binding affinity. In the case of 4-(5-fluoropyridin-3-yl)pyrrolidin-3-ol, the fluorine atom at the 5-position of the pyridine ring enhances its interaction with biological targets while minimizing off-target effects. This feature is particularly valuable in drug development, where selectivity is paramount.

Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the chemical behavior of 4-(5-fluoropyridin-3-yl)pyrrolidin-3-ol. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in characterizing the compound's structure and dynamics. These tools have provided valuable data for understanding how the compound behaves in different environments, including biological systems.

The future prospects of 4-(5-fluoropyridin-3-yloxypryrrolidino)-3 -ol are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area. By integrating cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML), researchers can predict new molecular modifications that may enhance the compound's efficacy and safety profile.

In conclusion, 4-(5-fluoropyridin -yloxypryrrolidino)- 73 -0 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its ability to modulate protein-protein interactions makes it a valuable scaffold for developing novel drugs targeting various diseases. With continued research and innovation, this compound is poised to make substantial contributions to human health.